Cas no 2639456-76-9 (Tert-butyl 5-chloro-2-(cyclopropylamino)pyridine-4-carboxylate)

• Product Name: Tert-butyl 5-chloro-2-(cyclopropylamino)pyridine-4-carboxylate
• CAS No: 2639456-76-9
• MF: C₁₃H₁₇ClN₂O₂
• MW: 268.739282369614
• CID: 5643023
• PubChem ID: 165900856
• Update Time: 2025-08-04

Tert-butyl 5-chloro-2-(cyclopropylamino)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27783467
• tert-butyl 5-chloro-2-(cyclopropylamino)pyridine-4-carboxylate
• 2639456-76-9
• Tert-butyl 5-chloro-2-(cyclopropylamino)pyridine-4-carboxylate

• Inchi： 1S/C13H17ClN2O2/c1-13(2,3)18-12(17)9-6-11(15-7-10(9)14)16-8-4-5-8/h6-8H,4-5H2,1-3H3,(H,15,16)
• InChI Key： JSTVBICWBUPZPS-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C(=O)OC(C)(C)C)NC1CC1

Computed Properties

• Exact Mass: 268.0978555g/mol
• Monoisotopic Mass: 268.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.2Ų

Additional information on Tert-butyl 5-chloro-2-(cyclopropylamino)pyridine-4-carboxylate

Comprehensive Overview of Tert-butyl 5-chloro-2-(cyclopropylamino)pyridine-4-carboxylate (CAS No. 2639456-76-9)

Tert-butyl 5-chloro-2-(cyclopropylamino)pyridine-4-carboxylate (CAS No. 2639456-76-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, which is widely recognized for its versatility in drug discovery and material science. The presence of both cyclopropylamino and tert-butyl ester functional groups makes it a valuable intermediate for synthesizing more complex molecules. Researchers often explore its potential in developing novel therapeutics, particularly in targeting enzyme inhibition and receptor modulation.

One of the key reasons for the growing interest in Tert-butyl 5-chloro-2-(cyclopropylamino)pyridine-4-carboxylate is its structural uniqueness. The 5-chloro substitution on the pyridine ring enhances its reactivity, enabling diverse chemical transformations. Meanwhile, the cyclopropylamino moiety contributes to steric and electronic effects, which are critical in optimizing drug-like properties. Recent studies have highlighted its role in the synthesis of kinase inhibitors, a hot topic in oncology research. Kinase inhibitors are pivotal in cancer therapy, and intermediates like this compound are essential for developing next-generation treatments.

In addition to its pharmaceutical applications, Tert-butyl 5-chloro-2-(cyclopropylamino)pyridine-4-carboxylate is also explored in agrochemical formulations. The pyridine core is a common scaffold in herbicides and pesticides, and modifications to its structure can lead to improved efficacy and environmental safety. With the increasing demand for sustainable agriculture, researchers are investigating how such compounds can reduce the ecological footprint of crop protection products. This aligns with the global trend toward greener chemistry and reduced pesticide residues in food.

The synthesis of Tert-butyl 5-chloro-2-(cyclopropylamino)pyridine-4-carboxylate typically involves multi-step organic reactions, including amination, esterification, and halogenation. Optimizing these processes is a focal point for chemists, as it impacts yield, purity, and scalability. Recent advancements in flow chemistry and catalytic methods have streamlined its production, addressing challenges like regioselectivity and byproduct formation. These innovations are particularly relevant to industries prioritizing cost-efficiency and sustainability.

From a commercial perspective, the demand for Tert-butyl 5-chloro-2-(cyclopropylamino)pyridine-4-carboxylate is driven by its role as a building block in active pharmaceutical ingredients (APIs). Pharmaceutical companies and contract research organizations (CROs) frequently seek high-purity batches of this compound to accelerate their R&D pipelines. Furthermore, its CAS No. 2639456-76-9 serves as a unique identifier in regulatory submissions and patent applications, underscoring its importance in intellectual property strategies.

Looking ahead, the compound's potential extends to emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are revolutionizing drug discovery. Its modular structure allows for precise modifications, making it a candidate for designing bifunctional molecules. As the scientific community continues to explore its applications, Tert-butyl 5-chloro-2-(cyclopropylamino)pyridine-4-carboxylate is poised to remain a cornerstone in medicinal chemistry and beyond.